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Economic Comparison: ISV vs. Alternatives

The following table summarizes key cost-effectiveness findings from recent studies comparing ISV with

voriconazole (VRC) in different countries and healthcare settings. The standard of care for invasive

aspergillosis is voriconazole, while liposomal amphotericin B (L-AmB) is a common treatment for invasive

mucormycosis and is often used as a second-line therapy [1] [2].

Isavuconazole Cost-Effectiveness vs. Voriconazole

Country &
Perspective

Patient
Population

Key Cost-Effectiveness Metric
(ICER)

Conclusion & Key
Drivers

| Spain (2020) [1] Healthcare System | Adults with possible IA (7.81% actual IM prevalence) | €11,735 per

QALY gained [1] | Cost-effective (WTP threshold €25,000/QALY). Drivers: Broader spectrum, lower

mortality, shorter hospitalization [1]. | | Japan (2025) [3] Public Healthcare | Patients post-hematopoietic

stem cell transplant (HSCT) or chemotherapy | JPY 2,515,813 per QALY gained (HSCT model) [3] | Cost-

effective (WTP threshold JPY 5 million/QALY). Driven by efficacy in presumptive IA where some cases are

mucormycosis [3]. | | Sweden (2019) [2] Healthcare Payer | Adults with possible IA (6% actual IM

prevalence) | SEK 174,890 per QALY gained [2] | Cost-effective (WTP threshold SEK 1,000,000).

Advantage from effective treatment of undiagnosed mucormycosis [2]. | | United States (2017) [4] Hospital |
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Hospitalized patients with IA | Dominant (more effective and less costly) [4] | Cost-saving. Driven by

shorter hospital stays (13 vs. 15 days) and lower readmission rates (18.3% vs. 24.4%) [4]. |

Methodologies for Cost-Effectiveness Analysis

The economic data presented above is generated through standardized modeling techniques. Here are the

detailed methodologies for the key experiments and models cited.

Decision-Tree Model for Short-Term Patient Pathways

Most cost-effectiveness analyses for acute invasive fungal infections use a decision-tree model [1] [2]. This

approach maps the short-term clinical pathway of a patient from treatment initiation to an outcome

(resolution or death), reflecting real-world diagnostic and treatment challenges.

Model Structure: The model begins with a cohort of patients diagnosed with "possible invasive
aspergillosis." A key assumption is that a small percentage of these patients (e.g., 6-7.81%) actually

have mucormycosis, which may be misdiagnosed initially [1] [3] [2].
Treatment Pathways: The tree branches according to the patient's actual infection and their

response to first-line treatment (e.g., ISV or VRC). A core component is modeling treatment switches;
for example, VRC-treated patients with subsequently confirmed mucormycosis must switch to L-AmB,

whereas ISV-treated patients continue therapy [1] [2].
Data Inputs:

Clinical Efficacy & Mortality: Sourced from the pivotal SECURE trial (for IA) and the VITAL
trial (for IM) [1] [2] [4].

Resource Use: Includes drug acquisition costs, hospital stay duration, management of adverse
events, and diagnostic tests [1] [4].

Treatment Duration: Based on clinical trial data and expert panel input. A median time of 11
days to confirm a mucormycosis diagnosis is often used to determine switch points [1] [2].

Outcome Calculation: The model calculates total costs and health outcomes (Life Years - LYs,
Quality-Adjusted Life Years - QALYs) for each treatment arm. The Incremental Cost-Effectiveness
Ratio (ICER) is then derived [1].

The following diagram illustrates the logical structure of this decision-tree model.
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Underlying Pathogen & Outcome

Patient Cohort:
Possible Invasive Aspergillosis

Initial Treatment Choice

Isavuconazole Voriconazole

True Pathogen: IA True Pathogen: IM True Pathogen: IA True Pathogen: IM

Outcome:
Response or Failure/Switch

Outcome:
Continue ISV or Failure/Switch

Outcome:
Response or Failure/Switch

Pathogen Confirmed?
Yes: Switch to L-AmB

No: Continue VRC (Inappropriate)

Calculate:
Total Costs, LYs, QALYs

ISV Arm ISV Arm VRC Arm VRC Arm

Click to download full resolution via product page

Key Experimental & Real-World Data Sources

The models rely on data from controlled trials and real-world studies.

The SECURE Trial (NCT00412893): A phase III, double-blind, randomized controlled trial that

established the non-inferiority of ISV to VRC for the primary treatment of invasive mold disease
caused by Aspergillus and other fungi. It provides critical inputs on all-cause mortality, overall

response, and rates of adverse events for the IA population [4].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s530858?utm_src=pdf-body-img
https://link.springer.com/article/10.1007/s12325-016-0443-1
https://www.smolecule.com/products/s530858?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The VITAL Trial (NCT00634049): A single-arm, open-label study that demonstrated the efficacy of

ISV for the treatment of invasive mucormycosis. This provides the clinical data for the subset of
patients in the model who have IM [1].

Real-World Observational Studies: Recent studies, such as a 2025 cohort study comparing ISV to
amphotericin B for mucormycosis, provide evidence on effectiveness and safety outside clinical trials.

This study reported a significantly higher primary treatment response rate for ISV (64%) versus
amphotericin B (32%), with a much better safety profile [5].

Conceptual Framework of Cost-Effectiveness Drivers

The cost-effectiveness of ISV is not driven by a single factor, but by a network of interconnected clinical and

economic advantages. The following diagram maps these key drivers and their relationships.

Isavuconazole Cost-Effectiveness

Broad-Spectrum Activity Improved Safety Profile Favorable Administration Profile

Appropriate 1st-line therapy
for undiagnosed Mucormycosis

Fewer severe adverse events
(e.g., renal, hepatic, visual) Reduced therapeutic drug monitoring Potential for shorter

hospital stay Easier oral step-down therapy

Fewer treatment switches Reduced delay in effective therapy

↓ Mortality Risk

Lower rate of early discontinuation ↓ Management Costs

↑ Health Outcomes (QALYs)

Improves ICER
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Key Insights for Researchers and Professionals

For your comparison guides, the synthesized evidence indicates that Isavuconazonium Sulfate presents a

compelling economic profile:

Beyond Drug Acquisition Cost: While ISV often has a higher drug acquisition cost than
voriconazole, this is frequently offset by significant savings in other areas, most notably reduced

hospital length of stay and lower costs associated with managing adverse events [4].
Value of Diagnostic Uncertainty: A primary driver of value is ISV's utility in a realistic clinical setting

where a definitive pathogen diagnosis is not yet available. Its broad spectrum ensures appropriate
coverage from day one, avoiding the clinical and economic penalties of delayed effective therapy for

mucormycosis [1] [3].
Safety as an Economic Driver: The superior safety and tolerability profile of ISV directly translates

to economic benefits. This includes not only lower costs for managing AEs but also lower rates of
treatment discontinuation and the resources saved by avoiding therapeutic drug monitoring [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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